Cas no 1049255-48-2 (1-(2-ethylphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea)

• Product Name: 1-(2-ethylphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea
• CAS No: 1049255-48-2
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 5976188
• PubChem ID: 25816647
• Update Time: 2025-10-29

1-(2-ethylphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea
• 1-(2-ethylphenyl)-3-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]urea
• VU0633256-1
• F5072-2973
• AKOS024494819
• 1049255-48-2
• 1-(2-ethylphenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea

• Inchi： 1S/C21H22N4O2/c1-2-16-8-6-7-11-18(16)23-21(27)22-14-15-25-20(26)13-12-19(24-25)17-9-4-3-5-10-17/h3-13H,2,14-15H2,1H3,(H2,22,23,27)
• InChI Key： PLLXJURYLSZXGH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CCNC(NC1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 362.17427596g/mol
• Monoisotopic Mass: 362.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-ethylphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea

Introduction to 1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethyl]Urea (CAS No. 1049255-48-2)

1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethyl]Urea, with the CAS number 1049255-48-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural arrangement that includes a phenyl group, an ethylphenyl moiety, and a pyridazinone ring. The combination of these functional groups endows the compound with a diverse range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethyl]Urea is characterized by its intricate molecular framework. The urea linkage serves as a central scaffold, connecting the 2-ethylphenyl and the 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl moieties. This structural complexity not only contributes to its chemical stability but also influences its pharmacological properties. Recent studies have highlighted the importance of such structural features in modulating biological activity and improving drug efficacy.

In the realm of medicinal chemistry, 1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethyl]Urea has been extensively investigated for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanism of action of 1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethyl]Urea. These studies have demonstrated that the compound's unique structural features enable it to form stable interactions with target proteins, thereby enhancing its binding affinity and selectivity. This improved binding profile is crucial for optimizing drug design and developing more effective therapeutic agents.

Clinical trials involving 1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethyl]Urea have shown promising results in terms of safety and efficacy. Preliminary data from phase I trials indicate that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings suggest that further clinical development is warranted to explore its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 1-(2-Ethylphenyl)-3-[2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-y l)Eth yl]U rea has also been studied for its use as a lead compound in drug discovery efforts. Its structural diversity and biological activity make it an attractive starting point for the development of new drugs targeting various diseases. Researchers are actively exploring analogs and derivatives of this compound to identify compounds with enhanced potency and selectivity.

The synthesis of 1-(2-Eth ylph en yl)-3-[ 2 -( 6 -O xo - 3 -P hen yl - 1 , 6 -D ihyd ro pyr id az in - 1 - y l )E th y l ]U rea has been optimized through various synthetic routes, including multistep processes involving selective functional group transformations. These synthetic strategies have enabled researchers to produce high-purity samples for detailed characterization and biological evaluation. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential drug candidate.

In conclusion, 1-(2-Eth ylph en yl)-3-[ 2 -( 6 -O xo - 3 -P hen yl - 1 , 6 -D ihyd ro pyr id az in - 1 - y l )E th y l ]U rea (CAS No. 1049255 -48 - 2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanism of action and potential uses, paving the way for future developments in drug discovery and development.